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Compound of Interest
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Cat. No.: B7807571 Get Quote

Ensuring the safe handling and disposal of chemicals is paramount in any research and

development setting. For scientists and professionals in drug development, a comprehensive

understanding of these procedures is not just a matter of compliance, but a cornerstone of a

safe and efficient laboratory environment. This guide provides essential, step-by-step logistical

information for the proper disposal of Ethylenediamine-N,N'-bis(2-hydroxyphenylacetic acid)

(EDDHA), a common chelating agent.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to be equipped with the appropriate

personal protective equipment (PPE) and to be aware of the immediate first aid measures in

case of accidental exposure.

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: A lab coat or other protective clothing is recommended to prevent

skin contact.

First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.
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After Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.

Quantitative Data for EDDHA
A clear understanding of the chemical and physical properties of EDDHA is essential for its

safe handling and disposal. The following table summarizes key quantitative data.

Property Value

Chemical Formula C₁₈H₂₀N₂O₆

Molecular Weight 360.36 g/mol

Appearance Dark red-brown solid (for Ferric EDDHA)

Melting Point Decomposes before melting

Solubility in Water Soluble

Oral LD50 (Rat) for Ferric EDDHA, Sodium Salt > 10000 mg/kg[1]

Step-by-Step EDDHA Disposal Protocol
The guiding principle for the disposal of EDDHA, as outlined in its Safety Data Sheets (SDS), is

to treat it as chemical waste and to adhere to all local, state, and federal regulations. Under no

circumstances should EDDHA be disposed of down the drain or in regular trash.

Operational Procedure for Laboratory-Scale Waste:

Waste Identification and Segregation:

Clearly label a dedicated waste container as "Hazardous Waste: EDDHA".
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Do not mix EDDHA waste with other incompatible chemical waste streams.

Waste Accumulation:

Collect all solid EDDHA waste, including contaminated lab supplies (e.g., weigh boats,

gloves, paper towels), in the designated, sealed, and properly labeled container.

For solutions containing EDDHA, use a separate, clearly labeled, and sealed container for

liquid waste.

Container Management:

Keep the waste container closed at all times, except when adding waste.

Store the waste container in a designated satellite accumulation area within the laboratory,

away from general work areas.

Scheduling Waste Pickup:

Once the waste container is full or has reached the designated accumulation time limit set

by your institution's Environmental Health and Safety (EHS) department, arrange for its

collection.

Follow your institution's specific procedures for requesting a hazardous waste pickup. This

may involve an online request system or a direct call to the EHS office.

Documentation:

Maintain a log of the accumulated EDDHA waste, noting the date and quantity.

Ensure all necessary paperwork is completed for the waste pickup, as required by your

institution and local regulations.

EDDHA Disposal Decision Workflow
The following diagram illustrates the logical steps to be taken when disposing of EDDHA waste

in a laboratory setting.
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EDDHA Disposal Decision Workflow
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By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and compliant disposal of EDDHA, fostering a secure and responsible research

environment. Always consult your institution's specific safety guidelines and your chemical's

Safety Data Sheet for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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